Cas no 58555-28-5 (ethyl 2-(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylideneacetate)
ethyl 2-(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylideneacetate Chemical and Physical Properties
Names and Identifiers
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- ethyl 2-(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylideneacetate
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ethyl 2-(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylideneacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1460320-0.05g |
ethyl 2-[(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylidene]acetate |
58555-28-5 | 0.05g |
$612.0 | 2023-06-06 | ||
| Enamine | EN300-1460320-0.1g |
ethyl 2-[(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylidene]acetate |
58555-28-5 | 0.1g |
$640.0 | 2023-06-06 | ||
| Enamine | EN300-1460320-0.25g |
ethyl 2-[(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylidene]acetate |
58555-28-5 | 0.25g |
$670.0 | 2023-06-06 | ||
| Enamine | EN300-1460320-0.5g |
ethyl 2-[(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylidene]acetate |
58555-28-5 | 0.5g |
$699.0 | 2023-06-06 | ||
| Enamine | EN300-1460320-1.0g |
ethyl 2-[(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylidene]acetate |
58555-28-5 | 1g |
$728.0 | 2023-06-06 | ||
| Enamine | EN300-1460320-2.5g |
ethyl 2-[(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylidene]acetate |
58555-28-5 | 2.5g |
$1428.0 | 2023-06-06 | ||
| Enamine | EN300-1460320-5.0g |
ethyl 2-[(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylidene]acetate |
58555-28-5 | 5g |
$2110.0 | 2023-06-06 | ||
| Enamine | EN300-1460320-10.0g |
ethyl 2-[(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylidene]acetate |
58555-28-5 | 10g |
$3131.0 | 2023-06-06 | ||
| Enamine | EN300-1460320-50mg |
ethyl 2-[(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylidene]acetate |
58555-28-5 | 50mg |
$612.0 | 2023-09-29 | ||
| Enamine | EN300-1460320-100mg |
ethyl 2-[(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylidene]acetate |
58555-28-5 | 100mg |
$640.0 | 2023-09-29 |
ethyl 2-(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylideneacetate Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on ethyl 2-(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylideneacetate
Recent Advances in the Study of Ethyl 2-(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylideneacetate (CAS: 58555-28-5)
Ethyl 2-(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylideneacetate (CAS: 58555-28-5) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its benzothiopyran core and an ethyl ester functional group, has been the subject of various studies aimed at exploring its biological activities and therapeutic potential. The unique structural features of this molecule make it a promising candidate for further investigation in the context of drug discovery and development.
Recent studies have focused on the synthesis, characterization, and biological evaluation of ethyl 2-(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylideneacetate. One of the key areas of interest is its potential as an anti-inflammatory and anticancer agent. Researchers have employed various synthetic routes to optimize the yield and purity of this compound, with particular emphasis on green chemistry approaches to minimize environmental impact. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been utilized to confirm the structural integrity of the synthesized product.
In vitro and in vivo studies have demonstrated that ethyl 2-(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylideneacetate exhibits notable biological activities. For instance, it has shown inhibitory effects on certain cancer cell lines by modulating key signaling pathways involved in cell proliferation and apoptosis. Additionally, preliminary data suggest that this compound may possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. These findings highlight the compound's potential as a lead molecule for the development of novel therapeutic agents.
Despite these promising results, further research is needed to fully elucidate the mechanism of action and pharmacokinetic properties of ethyl 2-(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylideneacetate. Current studies are also exploring its potential in combination therapies, where it may enhance the efficacy of existing drugs. The compound's stability, bioavailability, and toxicity profiles are under investigation to ensure its suitability for clinical applications.
In conclusion, ethyl 2-(4Z)-3,4-dihydro-2H-1-benzothiopyran-4-ylideneacetate represents a promising area of research in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluations will be crucial in advancing this compound towards potential therapeutic applications. The ongoing research underscores the importance of this molecule in the broader context of drug discovery and development.
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